Cas no 622814-73-7 ((Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate)

• Product Name: (Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• CAS No: 622814-73-7
• MF: C₂₂H₂₀O₇
• MW: 396.390007019043
• CID: 5418848
• PubChem ID: 1756213
• Update Time: 2025-05-20

(Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• Acetic acid, 2-[[2-[(2,3-dimethoxyphenyl)methylene]-2,3-dihydro-3-oxo-6-benzofuranyl]oxy]-, 2-propen-1-yl ester
• prop-2-en-1-yl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C22H20O7/c1-4-10-27-20(23)13-28-15-8-9-16-18(12-15)29-19(21(16)24)11-14-6-5-7-17(25-2)22(14)26-3/h4-9,11-12H,1,10,13H2,2-3H3
• InChI Key： XCNKFVUHKMKCKT-UHFFFAOYSA-N
• SMILES： C(OCC=C)(=O)COC1C=C2OC(=CC3=CC=CC(OC)=C3OC)C(=O)C2=CC=1

Computed Properties

• Exact Mass: 396.12090297g/mol
• Monoisotopic Mass: 396.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

Recent Advances in the Study of (Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate (CAS: 622814-73-7)

The compound (Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate (CAS: 622814-73-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent modulator of key signaling pathways involved in inflammation and cancer. The benzofuran core, coupled with the dimethoxybenzylidene moiety, has been shown to interact with specific protein targets, such as kinases and transcription factors, leading to the inhibition of pro-inflammatory cytokines and tumor cell proliferation. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

In terms of synthesis, researchers have optimized the reaction conditions to improve the yield and purity of (Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate. Recent publications describe a multi-step synthetic route involving the condensation of 2,3-dimethoxybenzaldehyde with 6-hydroxy-2,3-dihydrobenzofuran-3-one, followed by allylation of the resulting intermediate. The use of green chemistry principles, such as solvent-free reactions and catalytic methods, has also been explored to enhance the sustainability of the synthesis process.

Pharmacological evaluations have demonstrated that this compound exhibits promising activity in preclinical models. For instance, in vitro studies using human cancer cell lines revealed significant cytotoxicity at low micromolar concentrations, with minimal effects on normal cells. Additionally, in vivo experiments in rodent models of inflammation showed a marked reduction in edema and inflammatory markers, further supporting its therapeutic potential.

Mechanistic studies have shed light on the compound's mode of action. It appears to exert its effects through the modulation of the NF-κB and MAPK pathways, which are critical regulators of immune responses and cell survival. By inhibiting the activation of these pathways, the compound can effectively suppress the production of inflammatory mediators and induce apoptosis in cancer cells. These insights provide a strong rationale for further investigation into its clinical applications.

Despite these promising results, challenges remain in the development of (Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Future research should focus on these aspects to facilitate the translation of this compound from the bench to the bedside.

In conclusion, (Z)-allyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Continued efforts to elucidate its mechanisms and improve its pharmacological properties will be crucial for realizing its full therapeutic potential.